![molecular formula C17H13BrN4O B10853964 (8-bromo-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-1-yl)methanol](/img/structure/B10853964.png)
(8-bromo-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-1-yl)methanol
Overview
Description
?-hydroxy Bromazolam is a metabolite of Bromazolam, a triazolobenzodiazepine compound. Bromazolam was first synthesized in 1976 but was never marketed. It has been sold as a designer drug and is known for its sedative and anxiolytic effects, similar to other benzodiazepines .
Preparation Methods
The preparation of ?-hydroxy Bromazolam involves the metabolic transformation of Bromazolam. The formation of ?-hydroxy Bromazolam is catalyzed by several cytochrome P450 enzymes, including CYP2B6, CYP2C19, CYP3A4, and CYP3A5
Chemical Reactions Analysis
?-hydroxy Bromazolam undergoes various chemical reactions, including hydroxylation and glucuronidation. The formation of ?-hydroxy Bromazolam is catalyzed by cytochrome P450 enzymes, and it can further undergo glucuronidation by uridine 5’-diphospho-glucuronosyltransferase (UGT) enzymes . Common reagents and conditions used in these reactions include human liver S9 fraction and liquid chromatography coupled to high-resolution tandem mass spectrometry (LC-HRMS-MS) . Major products formed from these reactions include ?-hydroxy Bromazolam glucuronide and Bromazolam N-glucuronide .
Scientific Research Applications
?-hydroxy Bromazolam is primarily used in scientific research to study the metabolic profile and toxicokinetics of Bromazolam and related designer benzodiazepines. It is used in analytical toxicology to identify metabolites in human plasma and urine . The compound is also studied for its potential effects on the central nervous system and its interactions with other drugs, particularly opioids .
Mechanism of Action
?-hydroxy Bromazolam exerts its effects by modulating the actions of gamma-aminobutyric acid (GABA), the principal inhibitory neurotransmitter in the central nervous system. It binds to the GABA receptors on neuronal membranes, initiating a chain of events that result in sedative and anxiolytic effects .
Comparison with Similar Compounds
?-hydroxy Bromazolam is similar to other benzodiazepine metabolites, such as 4-hydroxy Bromazolam and phenyl-hydroxy Bromazolam . These compounds share similar metabolic pathways and are formed by the action of cytochrome P450 enzymes. ?-hydroxy Bromazolam is unique in its specific binding affinity and metabolic profile .
Similar compounds include:
- 4-hydroxy Bromazolam
- Phenyl-hydroxy Bromazolam
- Bromazolam N-glucuronide
Properties
Molecular Formula |
C17H13BrN4O |
|---|---|
Molecular Weight |
369.2 g/mol |
IUPAC Name |
(8-bromo-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-1-yl)methanol |
InChI |
InChI=1S/C17H13BrN4O/c18-12-6-7-14-13(8-12)17(11-4-2-1-3-5-11)19-9-15-20-21-16(10-23)22(14)15/h1-8,23H,9-10H2 |
InChI Key |
NSQNRLLWRIQKBG-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=NN=C(N2C3=C(C=C(C=C3)Br)C(=N1)C4=CC=CC=C4)CO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Y-c[D-Pen-D-(2')Nal-GSFC]KR-NH2](/img/structure/B10853885.png)
![Y-c[D-Pen-(3,5-diI)Tyr-GSFC]KR-NH2](/img/structure/B10853888.png)
![9-[hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone](/img/structure/B10853910.png)
![2-[[4-(4-Carbamimidoyl-1,4-diazepan-1-yl)phenyl]-[(7-carbamimidoylnaphthalen-2-yl)methyl]sulfamoyl]acetic acid](/img/structure/B10853918.png)
![4-[(1S,9S,11S,12R,15S,16R,24R)-12-hydroxy-12-[(E)-3-hydroxyprop-1-enyl]-11-methyl-21-oxo-5-hexacyclo[14.7.1.01,19.03,8.09,24.011,15]tetracosa-3(8),4,6,19-tetraenyl]benzonitrile](/img/structure/B10853946.png)
